(E)-1-(4-fluorophenyl)ethylidene-(quinolin-8-ylamino)azanium;chloride

• IUPAC Name: (E)-1-(4-fluorophenyl)ethylidene-(quinolin-8-ylamino)azanium;chloride
• InChI: InChI=1S/C17H14FN3.ClH/c1-12(13-7-9-15(18)10-8-13)20-21-16-6-2-4-14-5-3-11-19-17(14)16;/h2-11,21H,1H3;1H/b20-12+
• InChI Key: HTBBBSZJXCKLDI-BGDWDFROSA-N
• Canonical SMILES: CC(=[NH+]NC1=CC=CC2=C1N=CC=C2)C3=CC=C(C=C3)F.[Cl-]
• Isomeric SMILES: C/C(=[NH+]\NC1=CC=CC2=C1N=CC=C2)/C3=CC=C(C=C3)F.[Cl-]
• Molecular Formula: C17H15ClFN3
• Molecular Weight: 315.8 g/mol

Description

The compound with the identifier “(E)-1-(4-fluorophenyl)ethylidene-(quinolin-8-ylamino)azanium;chloride” is a chemical entity listed in the PubChem database

Preparation Methods

The synthesis of this compound involves specific reaction conditions and routes. While detailed synthetic routes are proprietary and often patented, general methods include:

Multi-step organic synthesis: This involves the preparation of intermediate compounds, followed by their conversion into the final product through various chemical reactions.

Catalytic processes: Utilizing catalysts to enhance the reaction rate and yield.

Industrial production: Large-scale production methods often involve optimized reaction conditions to ensure high purity and yield.

Chemical Reactions Analysis

The compound undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: The addition of hydrogen or removal of oxygen, typically using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Replacing one functional group with another, using reagents like halogens or nucleophiles.

Addition: Adding atoms or groups to a molecule, often using catalysts or specific conditions.

Scientific Research Applications

This compound has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its therapeutic potential in treating various diseases.

Industry: Utilized in the production of materials, chemicals, and pharmaceuticals.

Mechanism of Action

The compound exerts its effects through specific molecular targets and pathways. It interacts with enzymes, receptors, or other biomolecules, leading to a cascade of biochemical reactions. The exact mechanism of action depends on the specific application and context in which the compound is used.

Comparison with Similar Compounds

When compared to similar compounds, (E)-1-(4-fluorophenyl)ethylidene-(quinolin-8-ylamino)azanium;chloride stands out due to its unique structural features and reactivity. Similar compounds include:

CID 63015: Known for its similar functional groups and reactivity.

CID 63014: Shares structural similarities but differs in specific functional groups and reactivity.